molecular formula C31H54N7O18P3S B1246574 (S)-3-Hydroxydecanoyl-CoA

(S)-3-Hydroxydecanoyl-CoA

Cat. No. B1246574
M. Wt: 937.8 g/mol
InChI Key: HIVSMYZAMUNFKZ-PNPVFPMQSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-3-hydroxydecanoyl-CoA is a 3-hydroxyacyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxy group of 3-hydroxydecanoic acid. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It derives from a decanoic acid and a (S)-3-hydroxydecanoic acid. It is a conjugate acid of a (S)-3-hydroxydecanoyl-CoA(4-).

Scientific Research Applications

  • Mitochondrial β-Oxidation : (S)-3-Hydroxydecanoyl-CoA is involved in mitochondrial β-oxidation, a critical metabolic process. It acts as a substrate in this pathway, although with rate-limiting kinetics at certain steps, influencing the metabolism of fatty acids (Hanley et al., 2005).

  • Production of 3-Hydroxypropionic Acid : This compound serves as a precursor for 3-hydroxypropionic acid (3-HP), a valuable platform chemical. Studies have demonstrated the conversion of methanol into 3-HP in genetically engineered Methylobacterium extorquens, showing the potential for alternative carbon feedstock utilization (Yang et al., 2017).

  • Biopolymer Production : (S)-3-Hydroxydecanoyl-CoA has applications in producing biopolymers. The compound is used as a monomer in the synthesis of hydroxyalkanoates (HAs), which are biodegradable polymers with applications ranging from bulk plastics to medical uses (Wu et al., 2003).

  • Enzyme Engineering : The compound is relevant in the engineering of enzymes such as polyhydroxyalkanoate (PHA) synthases, which are key in producing biodegradable plastics. Engineered PHA synthases can improve the efficiency of converting 3-hydroxyacyl-CoA monomers to polymers (Nomura & Taguchi, 2007).

  • Biofuel Production : The compound is also studied in the context of biofuel production, especially in the synthesis of bio-based 3-hydroxypropionate and other related chemicals (Yun et al., 2015).

  • Metabolic Engineering : Research has shown the use of (S)-3-Hydroxydecanoyl-CoA in the metabolic engineering of microorganisms like E. coli for the synthesis of bio-based polymers, providing a more sustainable and cost-effective alternative to traditional plastics (Srirangan et al., 2016).

properties

Product Name

(S)-3-Hydroxydecanoyl-CoA

Molecular Formula

C31H54N7O18P3S

Molecular Weight

937.8 g/mol

IUPAC Name

S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S)-3-hydroxydecanethioate

InChI

InChI=1S/C31H54N7O18P3S/c1-4-5-6-7-8-9-19(39)14-22(41)60-13-12-33-21(40)10-11-34-29(44)26(43)31(2,3)16-53-59(50,51)56-58(48,49)52-15-20-25(55-57(45,46)47)24(42)30(54-20)38-18-37-23-27(32)35-17-36-28(23)38/h17-20,24-26,30,39,42-43H,4-16H2,1-3H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)/t19-,20+,24+,25+,26-,30+/m0/s1

InChI Key

HIVSMYZAMUNFKZ-PNPVFPMQSA-N

Isomeric SMILES

CCCCCCC[C@@H](CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O

SMILES

CCCCCCCC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O

Canonical SMILES

CCCCCCCC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O

synonyms

3-hydroxydecanoyl-CoA
3-hydroxydecanoyl-coenzyme A
3-hydroxydecanoyl-coenzyme A, (R)-isomer
coenzyme A, 3-hydroxydecanoyl-

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(S)-3-Hydroxydecanoyl-CoA
Reactant of Route 2
Reactant of Route 2
(S)-3-Hydroxydecanoyl-CoA
Reactant of Route 3
Reactant of Route 3
(S)-3-Hydroxydecanoyl-CoA
Reactant of Route 4
(S)-3-Hydroxydecanoyl-CoA
Reactant of Route 5
(S)-3-Hydroxydecanoyl-CoA
Reactant of Route 6
Reactant of Route 6
(S)-3-Hydroxydecanoyl-CoA

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.